Cas no 5417-24-3 (4-(Dibutylamino)-butyronitrile)

5417-24-3 structure
Product name:4-(Dibutylamino)-butyronitrile
4-(Dibutylamino)-butyronitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(dibutylamino)butanenitrile
- AC1Q2WT7
- 4-dibutylamino-butyronitrile
- CTK4J9887
- AC1L1CRQ
- EINECS 226-516-8
- NSC7386
- 4-(N,N-DIBUTYLAMINO)-BUTANENITRILE
- 4-(Dibutylamino)butyronitrile
- 4-(N,N-DIBUTYLAMINO)-BUTYRONITRILE
- 4-DIBUTYLAMINOBUTYRONITRILE
- SCHEMBL147519
- VQPZLDJVFUXXGU-UHFFFAOYSA-N
- Butanenitrile (9CI), 4-(dibutylamino)-
- Butyronitrile (8CI), 4-(dibutylamino)-
- DTXSID90202516
- NSC-7386
- Butanenitrile, 4-(dibutylamino)-
- HF3D7F9VNP
- NS00032988
- NSC 7386
- AKOS009061023
- 4-(DIBUTYLAMINO)-BUTYRONITRILE
- 5417-24-3
- 4-(Dibutylamino)-butyronitrile
-
- Inchi: InChI=1S/C12H24N2/c1-3-5-10-14(11-6-4-2)12-8-7-9-13/h3-8,10-12H2,1-2H3
- InChI Key: VQPZLDJVFUXXGU-UHFFFAOYSA-N
- SMILES: CCCCN(CCCC)CCCC#N
Computed Properties
- Exact Mass: 196.19412
- Monoisotopic Mass: 196.193948774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 9
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 27Ų
Experimental Properties
- PSA: 27.03
- LogP: 3.19238
4-(Dibutylamino)-butyronitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | D462353-100mg |
4-(Dibutylamino)-butyronitrile |
5417-24-3 | 100mg |
$ 185.00 | 2022-06-05 | ||
TRC | D462353-50mg |
4-(Dibutylamino)-butyronitrile |
5417-24-3 | 50mg |
$ 115.00 | 2022-06-05 | ||
TRC | D462353-10mg |
4-(Dibutylamino)-butyronitrile |
5417-24-3 | 10mg |
$ 50.00 | 2022-06-05 |
4-(Dibutylamino)-butyronitrile Related Literature
-
Marya Ahmed,Kazuhiko Ishihara,Ravin Narain Chem. Commun., 2014,50, 2943-2946
-
Zhi-Qiao Wang,Ming-Jian Zhang,Zhong-Ning Xu,Guo-Cong Guo Chem. Commun., 2020,56, 403-406
-
Hai-Li Zhang,Ya Liu,Guo-Song Lai,Yu-Mei Huang Analyst, 2009,134, 2141-2146
-
Tianyu Zhu,Chen Chen,Sisi Wang,Yi Zhang,Dongrong Zhu,Lingnan Li,Jianguang Luo,Lingyi Kong Chem. Commun., 2019,55, 8231-8234
-
Stefan A. Kobel,Olivier Burri,Mukul Girotra,Arne Seitz,Matthias P. Lutolf Lab Chip, 2012,12, 2843-2849
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